Cas no 1354954-57-6 (6-bromo-2-chloro-7-fluoroquinoline)

• Product Name: 6-bromo-2-chloro-7-fluoroquinoline
• CAS No: 1354954-57-6
• MF: C₉H₄BrClFN
• MW: 260.490163803101
• MDL: MFCD20731100
• CID: 4592642
• PubChem ID: 56828021
• Update Time: 2025-11-06

6-bromo-2-chloro-7-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-chloro-7-fluoroquinoline

• MDL： MFCD20731100
• Inchi： 1S/C9H4BrClFN/c10-6-3-5-1-2-9(11)13-8(5)4-7(6)12/h1-4H
• InChI Key： OIAINONUWSVHGO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=C(F)C=2)C=CC=1Cl

Computed Properties

• Exact Mass: 258.91997g/mol
• Monoisotopic Mass: 258.91997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 6-bromo-2-chloro-7-fluoroquinoline

Introduction to 6-bromo-2-chloro-7-fluoroquinoline (CAS No. 1354954-57-6)

6-bromo-2-chloro-7-fluoroquinoline, identified by its Chemical Abstracts Service (CAS) number 1354954-57-6, is a fluorinated quinoline derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound represents a structurally unique scaffold that combines bromine, chlorine, and fluorine substituents, which collectively contribute to its distinct pharmacological properties and potential applications in drug discovery.

The quinoline core is a well-documented motif in medicinal chemistry, known for its broad spectrum of biological activities. Among these, quinolines have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms, particularly bromine and chlorine at the 6- and 2-positions respectively, along with a fluorine atom at the 7-position, further modulates the electronic and steric properties of the molecule. This modification enhances its binding affinity to biological targets and improves its metabolic stability, making it an attractive candidate for further development.

In recent years, the demand for novel antimicrobial agents has intensified due to the rise of antibiotic-resistant pathogens. Fluoroquinolones, a subclass of quinolines, have been particularly effective in treating bacterial infections due to their ability to inhibit bacterial DNA gyrase and topoisomerase IV. The structural features of 6-bromo-2-chloro-7-fluoroquinoline suggest that it may exhibit enhanced activity against resistant bacterial strains by interfering with DNA replication and transcription processes.

Recent studies have highlighted the importance of fluorine substitution in quinoline derivatives for improving pharmacokinetic profiles. The presence of a fluorine atom at the 7-position in 6-bromo-2-chloro-7-fluoroquinoline not only enhances lipophilicity but also increases metabolic stability, thereby prolonging its half-life in vivo. This property is particularly valuable for therapeutic applications where sustained drug exposure is desirable.

The synthesis of 6-bromo-2-chloro-7-fluoroquinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include halogenation reactions at specific positions on the quinoline scaffold, followed by functional group transformations to introduce the desired substituents. Advanced techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to achieve regioselective modifications.

From a computational chemistry perspective, the molecular structure of 6-bromo-2-chloro-7-fluoroquinoline has been extensively modeled to predict its interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to bacterial enzymes such as DNA gyrase and topoisomerase IV, suggesting its potential as an antimicrobial agent. Additionally, quantum mechanical calculations have been used to elucidate the electronic structure of the molecule, providing insights into its reactivity and stability.

The pharmacological profile of 6-bromo-2-chloro-7-fluoroquinoline has been evaluated through in vitro assays that measure its activity against various bacterial strains. Preliminary results indicate that this compound exhibits potent inhibitory effects on both Gram-positive and Gram-negative bacteria, including strains resistant to conventional fluoroquinolones. These findings underscore the significance of halogenated quinolines as novel antimicrobial agents.

In vivo studies have further validated the therapeutic potential of 6-bromo-2-chloro-7-fluoroquinoline. Animal models infected with multidrug-resistant bacteria have shown significant improvements in clinical outcomes following treatment with this compound. These results demonstrate its efficacy in reducing bacterial loads and alleviating symptoms associated with infections.

The development of 6-bromo-2-chloro-7-fluoroquinoline as a drug candidate is part of a broader effort to combat antibiotic resistance through innovative chemical strategies. By leveraging structural modifications and advanced synthetic methodologies, researchers aim to discover new compounds that can overcome existing challenges posed by resistant pathogens.

The future prospects for 6-bromo-2-chloro-7-fluoroquinoline include further optimization through structure-based drug design approaches. By refining its chemical structure based on computational modeling and experimental data, scientists can enhance its potency, selectivity, and pharmacokinetic properties. Additionally, exploring combination therapies involving this compound with other antimicrobial agents may provide synergistic benefits in treating complex infections.

In conclusion,6-bromo-2-chloro-7-fluoroquinoline (CAS No. 1354954-57-6) represents a promising lead compound in the quest for novel antimicrobial agents. Its unique structural features, combined with favorable pharmacological properties, make it an attractive candidate for further development in pharmaceutical research. As antibiotic resistance continues to pose a global health challenge,florinated quinolines like this one offer hope for innovative solutions to this pressing problem.